molecular formula B2O3 B074850 Boric anhydride CAS No. 1303-86-2

Boric anhydride

Cat. No. B074850
CAS RN: 1303-86-2
M. Wt: 69.63 g/mol
InChI Key: JKWMSGQKBLHBQQ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of compounds using boric anhydride involves several innovative methods, demonstrating its versatility as a catalyst. For instance, boric acid has been utilized as an efficient catalyst for the synthesis of 1,1-diacetate from various aldehydes with acetic anhydride under solvent-free conditions, highlighting its role in promoting chemoselectivity and high yields under mild conditions (Shelke et al., 2009). Additionally, boric acid catalyzes the synthesis of 3,4-dihydropyrimidin-2(1H)-ones from aromatic aldehydes, showcasing its effectiveness in improving yields and reducing reaction times compared to classical methods (Shujang Tu et al., 2003).

Molecular Structure Analysis

While the specific studies on the molecular structure analysis of boric anhydride in the provided research are limited, the effectiveness of boric acid in various syntheses indicates a structure that facilitates its catalytic activity. Its molecular structure allows for interactions that promote the stabilization of reaction intermediates, enhancing the overall efficiency of the synthesis processes.

Chemical Reactions and Properties

Boric acid's role in promoting dehydrogenation reactions is highlighted by its ability to stabilize lithium borohydride, enabling significant hydrogen release at moderate temperatures. This reaction showcases boric acid's utility in hydrogen storage material synthesis (Yong Wu et al., 2017). Furthermore, boric acid has been used to catalyze the synthesis of coumarins via Pechmann condensation under solvent-free conditions, demonstrating its versatility and environmental friendliness in organic synthesis (A. Parhami et al., 2012).

Physical Properties Analysis

Boric anhydride's physical properties, such as its solid state at room temperature and its solubility in water, underpin its role in chemical syntheses. These properties facilitate its use in a wide range of conditions, from solvent-free reactions to those requiring aqueous media.

Chemical Properties Analysis

The chemical properties of boric anhydride, including its acidity and ability to form stable complexes with various organic and inorganic compounds, are crucial for its application in synthesis and catalysis. Its role in esterification reactions and its ability to act as a mild, eco-friendly catalyst in organic synthesis are particularly noteworthy, reflecting its broad utility in chemical research (R. Pal, 2018).

Scientific Research Applications

  • Enhancing Mechanical Properties of Nylon 6 : Boric anhydride was found to improve the tensile strength and abrasion resistance of nylon 6 when used up to 2 wt% in the nylon 6 matrix. Increased hardness was also observed with higher percentages of boric anhydride reinforcement (Randhawa & Patel, 2020).

  • Influencing Properties of Ferrosilicon Slag : Adding boric anhydride to ferrosilicon slag was shown to change its refractory quality, viscosity, and ease of pouring slag and metal (Yefimets, Tesleva, & Solovyan, 2015).

  • Catalyzing Chemical Reactions : Boric acid, a derivative of boric anhydride, has been used as a catalyst in various chemical syntheses, such as the synthesis of 1,1-diacetate under solvent-free conditions (Shelke et al., 2009).

  • Material for Boronizing Processes : In the restoration and strengthening of worn parts, boric anhydride is used in surfacing and electrolysis borating processes to increase the service life of components (Buylov et al., 2022).

  • Developing Polymer Surfactants : Boric acid-pyridine mixture (a derivative of boric anhydride) has been used as a mild catalyst for polycondensation in the preparation of unsaturated polyesters and their sulfonated derivatives, which are a new family of degradable polymer surfactants (Alemdar, Erciyes, & Bıçak, 2010).

  • In Hydrogen Storage Materials : Boric acid has been shown to promote the dehydrogenation of lithium borohydride, indicating its potential in hydrogen storage applications (Wu et al., 2017).

  • Synthesizing Organic-Inorganic Hybrid Polymers : Boron oxide, a component of boric anhydride, has been used in sol-gel methods for preparing boron-containing organic-inorganic hybrid polymers (Zachernyuk et al., 2019).

  • Facilitating the Formation of Boron-Based Ceramic Phases : Research on the reduction-nitridation of boric anhydride in different atmospheres has been carried out to understand the mechanism of boron nitride reaction and its role in the formation of boron-based ceramic phases (Yoon & Jha, 1996).

Safety And Hazards

Boric anhydride is classified as a reproductive toxin category 1B . It may damage fertility and the unborn child . It is recommended to use personal protective equipment as required, avoid contact with skin, eyes, and clothing, and avoid breathing vapors/dust .

Future Directions

The future outlook for the boric anhydride market is expected to be positive due to its increasing demand in various end-use industries . It is extensively used as a raw material for the synthesis of various valuable boron compounds such as boron nitride, boron carbide, inorganic borates, composite, glasses, and glass ceramics .

properties

IUPAC Name

oxo(oxoboranyloxy)borane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/B2O3/c3-1-5-2-4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JKWMSGQKBLHBQQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B(=O)OB=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

B2O3
Record name boron(III) oxide
Source Wikipedia
URL https://en.wikipedia.org/wiki/Boron(III)_oxide
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

69.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Dry Powder; Dry Powder, Pellets or Large Crystals; Other Solid; Pellets or Large Crystals
Record name Boron oxide (B2O3)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.

Product Name

Boric anhydride

CAS RN

1303-86-2
Record name Boron oxide (B2O3)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Diboron trioxide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.013.751
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Citations

For This Compound
2,510
Citations
KS Randhawa, AD Patel - Materials Research Express, 2020 - iopscience.iop.org
… Boric anhydride used in this research was limited to less … In results, it was found that the boric anhydride reinforcement … increased as the boric anhydride reinforcement percentage …
Number of citations: 0 iopscience.iop.org
EB Dane Jr, F Birch - Journal of Applied Physics, 1938 - aip.scitation.org
The effect of pressure on the viscosity of B 2 O 3 glass has been determined by a high pressure capillary flow method up to about 2000 kg/cm 2 , at two temperatures, 516 and 359C. …
Number of citations: 0 aip.scitation.org
S Watanabe, T Fujita, M Sakamoto, W Aono - Materials Chemistry and …, 1988 - Elsevier
… vith boric anhydride The adducts vere prepared by direct reactions of boric anhydride (l/6 equivalent per one … We have found that the adducts of boric anhydride to aminoalcohols …
Number of citations: 0 www.sciencedirect.com
AN Nesmeyanov, LP Firsova - Zhur. Fiz. Khim., 1960 - osti.gov
… The vapor pressure of boric anhydride was measured at 1299 to 1515 deg K by the effusion … The heat of vaporization of boric anhydride was calculated from the experimental resuils …
Number of citations: 0 www.osti.gov
J Iyoda, I Shiihara - Bulletin of the Chemical Society of Japan, 1959 - journal.csj.jp
… compound was obtained directly from inorganic boric anhydride or its salts in a good yield. The reaction was carried out as follows. Methylaluminum … In the case of boric anhydride …
Number of citations: 0 www.journal.csj.jp
JE Myers - Journal of the Chemical Society, Transactions, 1917 - pubs.rsc.org
… MYERS: BORIC ANHYDRIDE AND ITS HYDRATES. … MYERS: BORIC ANHYDRIDE AWD ITS HYDRATES. … MYERS: BORIC ANHYDRIDE AND ITS HYDRATES. …
Number of citations: 0 pubs.rsc.org
AM Yefimets, EP Tesleva… - IOP Conference Series …, 2015 - iopscience.iop.org
… The authors study the influence of boric anhydride upon the physical and chemical properties of slag in the manufacture of ferrosilicon. It is established that adding boric anhydride to …
Number of citations: 0 iopscience.iop.org
FE Weston, HR Ellis - Transactions of the Faraday Society, 1908 - pubs.rsc.org
… The statement of Goldschmidt that boric anhydride and silica are reduced by aluminium to … to examine Goldschmidt's reaction with respect to boric anhydride and silica respectively. …
Number of citations: 0 pubs.rsc.org
AM Saveliev, DI Babushenko, VA Savelieva… - Nonequilibrium natural …, 2021 - elibrary.ru
A model of unsteady nucleation of boric anhydride (B $ _2 $ O $ _3 $) vapor is proposed. It interprets the formation of boron oxide condensation centers as the growth of stoichiometric …
Number of citations: 0 elibrary.ru
HJJ Pabon - Recueil des Travaux Chimiques des Pays‐Bas, 1964 - Wiley Online Library
… of vanillin and acetylacetone in the presence of boric anhydride took place at 150, if minor … boric anhydride (yield 25 %). prompted us to study all factors involved more systematically *. …
Number of citations: 0 onlinelibrary.wiley.com

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